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Compound of Interest

Compound Name: 3,6-Dimethoxy-9H-xanthen-9-one

Cat. No.: B1631633 Get Quote

Technical Guide: Physicochemical Properties of
3,6-Dimethoxy-9H-xanthen-9-one
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of

3,6-Dimethoxy-9H-xanthen-9-one, a key synthetic intermediate in the development of various

bioactive compounds. The following sections detail its solubility and melting point, along with

standardized experimental protocols for their determination.

Core Physical Properties
3,6-Dimethoxy-9H-xanthen-9-one is a xanthone derivative utilized in the synthesis of

fluorescein derivatives and molecules with potential anticancer and acetylcholinesterase

inhibitory activities.[1] It typically presents as a crystalline solid, ranging in color from white to

yellow, with a purity of ≥98%.[1]

Data Presentation: Quantitative Physical Properties
The table below summarizes the key physical and solubility data for 3,6-Dimethoxy-9H-
xanthen-9-one.
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Property Value
Solvents/Condition
s

Source

Molecular Formula C₁₅H₁₂O₄ - [1]

Molecular Weight 256.3 g/mol - [1]

Appearance Crystalline Solid - [1]

Purity ≥98% - [1]

Melting Point Undetermined -

A definitive,

experimentally verified

melting point is not

consistently reported

in publicly available

literature.

Solubility 1 mg/mL
Dimethylformamide

(DMF)
[1]

2 mg/mL
Dimethyl sulfoxide

(DMSO)
[1]

Insoluble Ethanol [1]

Insoluble
Phosphate-Buffered

Saline (PBS, pH 7.2)
[1]

Experimental Protocols
The following are detailed methodologies for the determination of the key physical properties of

3,6-Dimethoxy-9H-xanthen-9-one.

Determination of Solubility
This protocol describes a standardized method to determine the solubility of 3,6-Dimethoxy-
9H-xanthen-9-one in various solvents.

Materials:
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3,6-Dimethoxy-9H-xanthen-9-one

Selected solvents (e.g., DMF, DMSO, Ethanol, PBS pH 7.2)

Analytical balance

Vials with screw caps

Magnetic stirrer and stir bars

Centrifuge

UV-Vis Spectrophotometer

Volumetric flasks and pipettes

Procedure:

Preparation of Supersaturated Solutions: Add an excess amount of 3,6-Dimethoxy-9H-
xanthen-9-one to a known volume of the selected solvent in a sealed vial.

Equilibration: Place the vials on a magnetic stirrer and agitate at a constant temperature

(e.g., 25 °C) for a prolonged period (e.g., 24 to 72 hours) to ensure equilibrium is reached.

Phase Separation: Centrifuge the vials at high speed to pellet the undissolved solid.

Sample Preparation: Carefully withdraw an aliquot of the supernatant and dilute it with the

same solvent to a concentration within the linear range of the spectrophotometer.

Quantification: Measure the absorbance of the diluted solution using a UV-Vis

spectrophotometer at the wavelength of maximum absorbance for 3,6-Dimethoxy-9H-
xanthen-9-one.

Calculation: Determine the concentration of the dissolved solid using a pre-established

calibration curve. The solubility is then calculated back to the original undiluted sample and

expressed in mg/mL.

Determination of Melting Point
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This protocol outlines the procedure for determining the melting point of 3,6-Dimethoxy-9H-
xanthen-9-one using a standard melting point apparatus.

Materials:

3,6-Dimethoxy-9H-xanthen-9-one, finely powdered

Capillary tubes

Melting point apparatus

Procedure:

Sample Preparation: Pack a small amount of the finely powdered 3,6-Dimethoxy-9H-
xanthen-9-one into a capillary tube to a height of 2-3 mm.

Apparatus Setup: Place the capillary tube into the heating block of the melting point

apparatus.

Heating: Heat the block at a rapid rate initially, then slow the rate to 1-2 °C per minute as the

expected melting point is approached.

Observation: Observe the sample through the magnifying lens. The melting range is

recorded from the temperature at which the first drop of liquid appears to the temperature at

which the entire solid has melted into a clear liquid.

Visualizations: Synthetic Pathways
As a synthetic intermediate, 3,6-Dimethoxy-9H-xanthen-9-one is a precursor in multi-step

synthetic pathways. The following diagrams illustrate its role in the synthesis of target

molecules.
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Starting Materials

Reaction

Product

3,6-Dimethoxy-9H-xanthen-9-one

Condensation Reaction

Phthalic Anhydride Analogue

Fluorescein Derivative

Click to download full resolution via product page

Caption: Synthesis of Fluorescein Derivatives.
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Starting Material

Synthetic Steps

Final Product

3,6-Dimethoxy-9H-xanthen-9-one

Step 1: Functional Group Modification

Step 2: Coupling Reaction

Step 3: Further Derivatization

Acetylcholinesterase Inhibitor

Click to download full resolution via product page

Caption: Synthesis of Acetylcholinesterase Inhibitors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Physical properties of 3,6-Dimethoxy-9H-xanthen-9-one
(solubility, melting point)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1631633#physical-properties-of-3-6-dimethoxy-9h-
xanthen-9-one-solubility-melting-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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